Cas no 744-45-6 (Diphenyl isophthalate)

• Product Name: Diphenyl isophthalate
• CAS No: 744-45-6
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• MDL: MFCD00046051
• CID: 39742
• PubChem ID: 87571769
• Update Time: 2025-04-19

Diphenyl isophthalate Chemical and Physical Properties

Names and Identifiers

• Diphenyl isophthalate
• Diphenyl  isophthalate
• diphenyl benzene-1,3-dicarboxylate
• Diphenylisophthalate Solution
• Isophthalic Acid Diphenyl Ester
• Diphenyl m-phthalate
• DIPHENYLISOPHTHALATE
• 1,3-Benzenedicarboxylic acid, diphenyl ester
• Isophthalic acid, diphenyl ester
• WH4W31QIJ8
• FHESUNXRPBHDQM-UHFFFAOYSA-N
• 1,3-Benzenedicarboxylic acid, 1,3-diphenyl ester
• NSC631622
• phenyl 3-(phenoxycarbonyl)benzoate
• Diphenyl-iso-phthalate
• DSSTox_CID_17752
• Diphenyl is
• AS-48058
• FT-0601953
• FHESUNXRPBHDQM-UHFFFAOYSA-
• EINECS 212-014-6
• CHEMBL1879622
• SCHEMBL69684
• SY023548
• Diphenyl isophthalate, 99%
• NSC16430
• InChI=1/C20H14O4/c21-19(23-17-10-3-1-4-11-17)15-8-7-9-16(14-15)20(22)24-18-12-5-2-6-13-18/h1-14H
• AKOS015839110
• NSC-16430
• MFCD00046051
• NCGC00164168-02
• DTXSID8037752
• F17606
• DTXCID6017752
• UNII-WH4W31QIJ8
• Q27292631
• NSC-631622
• CAS-744-45-6
• 744-45-6
• CS-W009903
• I0416
• NS00015592
• NSC 16430
• NCGC00164168-03
• Q-201009
• DIPHENYL 1,3-BENZENEDICARBOXYLATE
• AC-22304
• Tox21_400023
• Isophthalic acid, bis-phenyl ester
• NCGC00164168-01
• DB-029676
• Diphenyl mphthalate
• 1,3Benzenedicarboxylic acid, 1,3diphenyl ester
• Isophthalic acid, diphenyl ester (8CI)
• 1,3Benzenedicarboxylic acid, diphenyl ester
• 212-014-6

• MDL： MFCD00046051
• Inchi： 1S/C20H14O4/c21-19(23-17-10-3-1-4-11-17)15-8-7-9-16(14-15)20(22)24-18-12-5-2-6-13-18/h1-14H
• InChI Key： FHESUNXRPBHDQM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC=C(C(=O)OC2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 318.08900
• Monoisotopic Mass: 318.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: White crystals
• Density: 1,2 g/cm3
• Melting Point: 136-138 °C (lit.)
• Boiling Point: 275 ºC (10 mmHg)
• Flash Point: 223 ºC
• Refractive Index: 1.5400 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 52.60000
• LogP: 4.12500
• Solubility: Soluble in ethanol and acetone, insoluble in water.

Diphenyl isophthalate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters